Cas no 1396718-04-9 (1-(2,5-difluorophenyl)methanesulfonyl-4-(thiophen-2-yl)piperidine)

• Product Name: 1-(2,5-difluorophenyl)methanesulfonyl-4-(thiophen-2-yl)piperidine
• CAS No: 1396718-04-9
• MF: C₁₆H₁₇F₂NO₂S₂
• MW: 357.438488721848
• CID: 6033931
• PubChem ID: 71787061
• Update Time: 2025-06-13

1-(2,5-difluorophenyl)methanesulfonyl-4-(thiophen-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-difluorophenyl)methanesulfonyl-4-(thiophen-2-yl)piperidine
• 1-[(2,5-difluorophenyl)methylsulfonyl]-4-thiophen-2-ylpiperidine
• F6184-0773
• 1-[(2,5-difluorophenyl)methanesulfonyl]-4-(thiophen-2-yl)piperidine
• AKOS024535872
• 1-((2,5-difluorobenzyl)sulfonyl)-4-(thiophen-2-yl)piperidine
• 1396718-04-9

• Inchi： 1S/C16H17F2NO2S2/c17-14-3-4-15(18)13(10-14)11-23(20,21)19-7-5-12(6-8-19)16-2-1-9-22-16/h1-4,9-10,12H,5-8,11H2
• InChI Key： PSKSXIDKQLXXFR-UHFFFAOYSA-N
• SMILES： N1(S(CC2=CC(F)=CC=C2F)(=O)=O)CCC(C2SC=CC=2)CC1

Computed Properties

• Exact Mass: 357.06687746g/mol
• Monoisotopic Mass: 357.06687746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2,5-difluorophenyl)methanesulfonyl-4-(thiophen-2-yl)piperidine

Comprehensive Overview of 1-(2,5-difluorophenyl)methanesulfonyl-4-(thiophen-2-yl)piperidine (CAS No. 1396718-04-9)

The compound 1-(2,5-difluorophenyl)methanesulfonyl-4-(thiophen-2-yl)piperidine (CAS No. 1396718-04-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining a difluorophenyl moiety with a thiophene-substituted piperidine ring, linked via a methanesulfonyl group. Such structural attributes make it a promising candidate for drug discovery, particularly in the development of kinase inhibitors and GPCR-targeted therapies.

In recent years, the demand for fluorinated compounds like 1-(2,5-difluorophenyl)methanesulfonyl-4-(thiophen-2-yl)piperidine has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its potential in treating neurodegenerative diseases and inflammatory disorders, aligning with current trends in precision medicine. The incorporation of thiophene and piperidine scaffolds further broadens its applicability, as these motifs are prevalent in FDA-approved drugs.

From a synthetic chemistry perspective, the preparation of CAS No. 1396718-04-9 involves multi-step organic transformations, including Suzuki-Miyaura coupling and sulfonylation reactions. Its lipophilicity and electrophilic properties are often optimized for improved pharmacokinetics, a topic frequently searched by medicinal chemists on platforms like PubMed and Reaxys. The compound’s structure-activity relationship (SAR) is also a hot topic in computational chemistry, with AI-driven tools like AlphaFold being employed to predict its binding affinities.

Beyond pharmaceuticals, 1-(2,5-difluorophenyl)methanesulfonyl-4-(thiophen-2-yl)piperidine has potential applications in material science, particularly in the design of organic semiconductors. Its conjugated system and electron-withdrawing groups make it suitable for optoelectronic devices, a field experiencing rapid growth due to the push for renewable energy technologies. This dual utility in life sciences and advanced materials underscores its versatility.

For researchers sourcing this compound, purity and stability are critical considerations. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used to validate its integrity. Suppliers often highlight its storage conditions (e.g., -20°C under inert atmosphere) to ensure longevity, addressing a common query among laboratory professionals. Additionally, its safety data sheets (SDS) provide essential handling guidelines, though it is not classified as hazardous under standard regulations.

The growing interest in CAS No. 1396718-04-9 is reflected in patent filings and academic publications, with key players in the pharmaceutical industry investigating its derivatives. Its IP landscape is dynamic, making it a focal point for competitive intelligence. As the scientific community continues to explore its potential, this compound exemplifies the intersection of innovation and practical application in modern chemistry.